Cas no 61233-50-9 (6-Aminooctanenitrile)
6-Aminooctanenitrile structure
Product Name:6-Aminooctanenitrile
CAS No:61233-50-9
MF:C8H16N2
MW:140.226041793823
CID:2189667
Update Time:2023-08-06
6-Aminooctanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Aminooctanenitrile
- Octanenitrile, 6-amino-
- 6-Aminooctanenitrile #
- LTBOZHOOVZMBBF-UHFFFAOYSA-N
-
- Inchi： 1S/C8H16N2/c1-2-8(10)6-4-3-5-7-9/h8H,2-6,10H2,1H3
- InChI Key： LTBOZHOOVZMBBF-UHFFFAOYSA-N
- SMILES： NC(CC)CCCCC#N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 112
- XLogP3: 1
- Topological Polar Surface Area: 49.8
6-Aminooctanenitrile Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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